Cas no 1001753-95-2 ((2E)-3-(2-chlorophenyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide)

(2E)-3-(2-Chlorophenyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide is a synthetic organic compound featuring a conjugated enamide moiety linked to a 1,3,4-oxadiazole scaffold. The presence of a 2-chlorophenyl group and a 2,4-dimethoxyphenyl substituent enhances its structural complexity, making it a potential candidate for pharmaceutical or agrochemical research. The oxadiazole ring contributes to its stability and may influence bioactivity, while the α,β-unsaturated amide group offers reactivity for further derivatization. This compound is of interest in medicinal chemistry due to its hybrid pharmacophore design, which could exhibit selective binding properties. Suitable for exploratory studies in drug discovery, it demonstrates synthetic versatility and potential as a scaffold for bioactive molecule development.
(2E)-3-(2-chlorophenyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide structure
1001753-95-2 structure
Product Name:(2E)-3-(2-chlorophenyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
CAS No:1001753-95-2
MF:C19H16ClN3O4
MW:385.801043510437
CID:6195286
PubChem ID:6105443
Update Time:2025-06-07

(2E)-3-(2-chlorophenyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(2-chlorophenyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
    • (E)-3-(2-chlorophenyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
    • AKOS024607913
    • (E)-3-(2-chlorophenyl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)acrylamide
    • 1001753-95-2
    • F1374-0581
    • Inchi: 1S/C19H16ClN3O4/c1-25-13-8-9-14(16(11-13)26-2)18-22-23-19(27-18)21-17(24)10-7-12-5-3-4-6-15(12)20/h3-11H,1-2H3,(H,21,23,24)/b10-7+
    • InChI Key: HCQVGBUROOLFCV-JXMROGBWSA-N
    • SMILES: ClC1C=CC=CC=1/C=C/C(NC1=NN=C(C2C=CC(=CC=2OC)OC)O1)=O

Computed Properties

  • Exact Mass: 385.0829337g/mol
  • Monoisotopic Mass: 385.0829337g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 86.5Ų

(2E)-3-(2-chlorophenyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide Pricemore >>

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